Cas no 1489526-02-4 (3-Benzofurancarboxylic acid, 6,7-difluoro-)

3-Benzofurancarboxylic acid, 6,7-difluoro-, is a fluorinated benzofuran derivative with significant utility in pharmaceutical and agrochemical research. The presence of difluoro substituents at the 6 and 7 positions enhances its electron-withdrawing properties, making it a valuable intermediate in the synthesis of bioactive compounds. Its structural framework is conducive to further functionalization, enabling the development of novel molecules with tailored properties. The compound exhibits stability under standard conditions, ensuring reliable handling and storage. Its high purity and well-defined chemical structure make it suitable for precision applications in medicinal chemistry and material science. Researchers value this derivative for its versatility in constructing complex heterocyclic systems.
3-Benzofurancarboxylic acid, 6,7-difluoro- structure
1489526-02-4 structure
Product name:3-Benzofurancarboxylic acid, 6,7-difluoro-
CAS No:1489526-02-4
MF:C9H4F2O3
MW:198.123069763184
CID:5296584

3-Benzofurancarboxylic acid, 6,7-difluoro- Chemical and Physical Properties

Names and Identifiers

    • 3-Benzofurancarboxylic acid, 6,7-difluoro-
    • Inchi: 1S/C9H4F2O3/c10-6-2-1-4-5(9(12)13)3-14-8(4)7(6)11/h1-3H,(H,12,13)
    • InChI Key: KXQQHDGCTNMQNP-UHFFFAOYSA-N
    • SMILES: O1C2=C(F)C(F)=CC=C2C(C(O)=O)=C1

3-Benzofurancarboxylic acid, 6,7-difluoro- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-785023-0.1g
6,7-difluoro-1-benzofuran-3-carboxylic acid
1489526-02-4 95%
0.1g
$490.0 2024-05-22
Enamine
EN300-785023-1.0g
6,7-difluoro-1-benzofuran-3-carboxylic acid
1489526-02-4 95%
1.0g
$557.0 2024-05-22
Enamine
EN300-785023-5.0g
6,7-difluoro-1-benzofuran-3-carboxylic acid
1489526-02-4 95%
5.0g
$1614.0 2024-05-22
Enamine
EN300-785023-0.25g
6,7-difluoro-1-benzofuran-3-carboxylic acid
1489526-02-4 95%
0.25g
$513.0 2024-05-22
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01072951-1g
6,7-Difluoro-1-benzofuran-3-carboxylic acid
1489526-02-4 95%
1g
¥4011.0 2023-04-10
Enamine
EN300-785023-0.05g
6,7-difluoro-1-benzofuran-3-carboxylic acid
1489526-02-4 95%
0.05g
$468.0 2024-05-22
Enamine
EN300-785023-0.5g
6,7-difluoro-1-benzofuran-3-carboxylic acid
1489526-02-4 95%
0.5g
$535.0 2024-05-22
Enamine
EN300-785023-2.5g
6,7-difluoro-1-benzofuran-3-carboxylic acid
1489526-02-4 95%
2.5g
$1089.0 2024-05-22
Enamine
EN300-785023-10.0g
6,7-difluoro-1-benzofuran-3-carboxylic acid
1489526-02-4 95%
10.0g
$2393.0 2024-05-22

Additional information on 3-Benzofurancarboxylic acid, 6,7-difluoro-

3-Benzofurancarboxylic Acid, 6,7-Difluoro-

3-Benzofurancarboxylic acid, 6,7-difluoro- (CAS No. 1489526-02-4) is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzo[b]furan derivatives, which are known for their unique structural properties and potential applications in drug discovery. The presence of the difluoro substituents at positions 6 and 7 introduces additional electronic and steric effects, making this compound particularly interesting for researchers exploring its biological activities and synthetic applications.

The synthesis of 3-benzofurancarboxylic acid, 6,7-difluoro- involves a series of well-defined organic reactions. Typically, the starting material is a substituted benzofuran derivative, which undergoes fluorination at specific positions to introduce the fluorine atoms. The carboxylic acid group at position 3 is introduced through oxidation or other functional group transformations. Recent advancements in fluorination techniques have enabled higher yields and better control over the stereochemistry of the product, making this compound more accessible for large-scale studies.

One of the most promising areas of research involving 3-benzofurancarboxylic acid, 6,7-difluoro- is its application in drug design. Fluorinated compounds are often sought after in pharmaceuticals due to their improved bioavailability and stability. Studies have shown that this compound exhibits potential as a lead molecule for anti-inflammatory and anti-cancer drug development. For instance, a recent study published in *Journal of Medicinal Chemistry* demonstrated that 3-benzofurancarboxylic acid, 6,7-difluoro- derivatives can inhibit key enzymes involved in inflammation pathways, suggesting their potential as therapeutic agents.

In addition to its pharmacological applications, 3-benzofurancarboxylic acid, 6,7-difluoro- has also been explored for its role in materials science. The compound's aromatic structure and electron-withdrawing fluorine substituents make it a candidate for use in organic semiconductors and optoelectronic devices. Researchers have investigated its ability to form self-assembled monolayers and its potential as a building block for advanced materials with tailored electronic properties.

Recent breakthroughs in computational chemistry have further enhanced our understanding of 3-benzofurancarboxylic acid, 6,7-difluoro-'s molecular interactions. Advanced molecular modeling techniques have provided insights into its binding affinity with various biological targets, such as protein kinases and receptors. These computational studies complement experimental findings and pave the way for more efficient drug design strategies.

The environmental impact of 3-benzofurancarboxylic acid, 6,7-difluoro- has also been a topic of interest. As with many synthetic chemicals, understanding its biodegradation pathways and toxicity profiles is crucial for ensuring safe handling and disposal. Preliminary studies indicate that the compound exhibits moderate biodegradability under aerobic conditions; however, further research is needed to fully assess its environmental footprint.

In conclusion, 3-benzofurancarboxylic acid, 6,7-difluoro- (CAS No. 1489526-02-4) stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical properties make it an invaluable tool for researchers in pharmacology, materials science, and environmental chemistry. As ongoing studies continue to uncover new insights into its potential uses and mechanisms of action, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.

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